Cas no 2227736-63-0 ((2R)-2-amino-2-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol
• CAS No: 2227736-63-0
• MF: C₅H₇BrN₂OS
• MW: 223.090878725052
• CID: 6179190
• PubChem ID: 165782205
• Update Time: 2025-06-08

(2R)-2-amino-2-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol
• 2227736-63-0
• EN300-1920087

• Inchi： 1S/C5H7BrN2OS/c6-4-1-8-5(10-4)3(7)2-9/h1,3,9H,2,7H2/t3-/m1/s1
• InChI Key： NIPOFSDLXRPSPT-GSVOUGTGSA-N
• SMILES： BrC1=CN=C([C@@H](CO)N)S1

Computed Properties

• Exact Mass: 221.94625g/mol
• Monoisotopic Mass: 221.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 87.4Ų

Additional information on (2R)-2-amino-2-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol

Introduction to (2R)-2-amino-2-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol (CAS No. 2227736-63-0)

(2R)-2-amino-2-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol (CAS No. 2227736-63-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 5-bromo substituent and a 1,3-thiazole ring, which contribute to its potential biological activities and therapeutic applications.

The synthesis of (2R)-2-amino-2-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol involves a series of well-defined chemical reactions that ensure the formation of the desired chiral center. The chirality of this compound is crucial for its biological activity, as enantiomers can exhibit different pharmacological properties. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity, making it a valuable candidate for further research and development.

In the context of medicinal chemistry, (2R)-2-amino-2-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol has been studied for its potential as a lead compound in drug discovery. The presence of the 5-bromo substituent and the 1,3-thiazole ring provides a scaffold that can be modified to enhance its pharmacological properties. For instance, the bromine atom can be replaced with other functional groups to improve solubility, stability, or binding affinity to specific targets.

One of the key areas of research involving (2R)-2-amino-2-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol is its potential as an inhibitor of specific enzymes or receptors. Enzyme inhibition is a common strategy in drug design, particularly for treating diseases such as cancer, neurodegenerative disorders, and infectious diseases. Studies have shown that this compound can selectively inhibit certain enzymes involved in these conditions, making it a promising candidate for further investigation.

The biological activity of (2R)-2-amino-2-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol has been evaluated in various in vitro and in vivo models. In cell-based assays, it has demonstrated significant inhibitory effects on target enzymes at low micromolar concentrations. Additionally, preliminary studies in animal models have shown promising results in terms of efficacy and safety profiles. These findings suggest that this compound has the potential to be developed into a therapeutic agent for various diseases.

From a pharmaceutical perspective, the development of (2R)-2-amino-2-(5-bromo-1,3-thiazol-2-yl)ethan-1-ol involves several stages, including lead optimization, preclinical testing, and clinical trials. Lead optimization focuses on improving the pharmacokinetic properties and reducing potential side effects through structural modifications. Preclinical testing assesses the safety and efficacy of the compound in animal models before advancing to human trials.

Clinical trials are a critical phase in the drug development process. Phase I trials evaluate the safety and tolerability of the compound in healthy volunteers or patients with specific conditions. Phase II trials assess the efficacy and optimal dosing regimens in a larger patient population. Finally, Phase III trials confirm the efficacy and safety of the compound in large-scale studies before regulatory approval is sought.

Recent advancements in computational methods and high-throughput screening technologies have accelerated the drug discovery process for compounds like (2R)-2-amino-2-(5-bromo-1,3-thiazol-2-yl)ethan-1-o. These tools enable researchers to identify potential targets more efficiently and design compounds with improved pharmacological properties. Machine learning algorithms and artificial intelligence (AI) are increasingly being used to predict the behavior of compounds in biological systems and optimize their structures.

In conclusion, (2R)-2-amino-2-(5-bromo-1,3-thiazol-2-y)ethan-l-o (CAS No. ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ) is a promising chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to explore its full potential and optimize its properties for clinical applications.